Cas no 2035023-37-9 (3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile)

• Product Name: 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile
• CAS No: 2035023-37-9
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.3989
• CID: 5354742
• Update Time: 2025-07-18

3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-2-phenylethenyl]sulfonylpyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• (E)-3-((1-(styrylsulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C17H16N4O3S/c18-12-16-17(20-9-8-19-16)24-15-6-10-21(13-15)25(22,23)11-7-14-4-2-1-3-5-14/h1-5,7-9,11,15H,6,10,13H2/b11-7+
• InChI Key： QQBYQIDUVIHVIJ-YRNVUSSQSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 616
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

Introduction to 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2035023-37-9)

3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2035023-37-9, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of multiple functional groups, including a pyrazine core, a pyrrolidine moiety, and an alkenesulfonyl group, makes this molecule a subject of intense interest for researchers exploring novel chemical entities.

The molecular structure of 3-({1-[（E）-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile is characterized by its intricate connectivity and the spatial arrangement of its substituents. The pyrazine ring, a heterocyclic aromatic compound, serves as the central scaffold, providing stability and a platform for further functionalization. The pyrrolidine ring attached to the pyrazine moiety introduces additional complexity, offering potential interactions with biological targets. The (E)-2-phenylethenesulfonyl group, on the other hand, contributes to the molecule's polarity and reactivity, making it a versatile building block for drug design.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Among the various strategies employed in drug discovery, the design of molecules with multiple pharmacophores has emerged as a particularly promising approach. 3-({1-[（E）-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile exemplifies this trend, as its multifaceted structure suggests the potential for simultaneous interaction with multiple biological targets.

The pyrazine core of this compound has been extensively studied for its role in various pharmacological applications. Pyrazines are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in medicinal chemistry. The introduction of the pyrrolidine ring further enhances the compound's potential by providing additional binding sites and increasing its solubility. These features make 3-({1-[（E）)-2 phenylethenesulfonyl]pyrrolidin - 3 - yl}oxy)pyrazine - 2 - carbonitrile an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs targeting various diseases. For instance, studies have shown that molecules containing the pyrazine scaffold can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The presence of the (E)-2 phenylethenesulfonyl group adds another layer of functionality that could enhance these effects by improving bioavailability and target specificity.

The synthesis of 3-({1-[（E）)-2 phenylethenesulfonyl]pyrrolidin - 3 - yl}oxy)pyrazine - 2 - carbonitrile represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the efficient production of similar compounds for future drug development.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated that it can interact with specific enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may inhibit enzymes implicated in inflammation and cancer progression. Additionally, its ability to cross cell membranes suggests potential for oral administration, which would be advantageous for therapeutic applications.

The potential applications of 3-({1-[（E）)-2 phenylethenesulfonyl]pyrrolidin - 3 - yl}oxy)pyrazine - 2 - carbonitrile extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes, particularly in understanding molecular interactions at the atomic level. Advanced computational methods such as molecular dynamics simulations have been used to model how this compound might bind to biological targets, providing insights into its mechanism of action.

In conclusion, 3-({1-[（E）)-2 phenylethenesulfonyl]pyrrolidin - 3 - yl}oxy)pyrazine - 2 - carbonitrile (CAS No. 2035023-37-9) is a remarkable compound with significant potential in pharmaceutical research and development. Its complex structure, characterized by functional groups such as pyrazine and pyrrolidine moieties, positions it as a promising lead molecule for novel therapeutics targeting various diseases. Ongoing research continues to explore its pharmacological properties and synthetic pathways, ensuring that it remains at the forefront of medicinal chemistry innovation.